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Compound of Interest

Compound Name: (1-Methylbutyl)cyclopentane

Cat. No.: B1204097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1-Methylbutyl)cyclopentane, a saturated cycloalkane with the chemical formula C10H20, is a

hydrocarbon of interest in various fields of chemical research, including fuel science and

analytical chemistry. Its well-defined structure and predictable chemical behavior make it a

useful standard in chromatographic analyses and a model compound for studying the physical

and thermodynamic properties of cyclic and branched alkanes. This technical guide provides a

comprehensive overview of the core chemical and physical properties of (1-
Methylbutyl)cyclopentane, detailed experimental protocols for their determination, and a

representative analytical workflow.

Chemical and Physical Properties
The fundamental properties of (1-Methylbutyl)cyclopentane are summarized in the table

below. These values have been compiled from various reputable sources and represent a

combination of experimentally determined and computationally predicted data.
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Property Value Source

Molecular Formula C10H20
PubChem[1], NIST

WebBook[2]

Molecular Weight 140.27 g/mol PubChem[1]

CAS Number 4737-43-3 NIST WebBook[2]

IUPAC Name (1-Methylbutyl)cyclopentane PubChem[1]

Synonyms Pentane, 2-cyclopentyl- NIST WebBook[2]

Boiling Point 174-176 °C (447.15-449.15 K)

Density 0.8116 g/cm³ at 19 °C

Kovats Retention Index (Semi-

standard non-polar)
1014, 1019, 1024 PubChem[1]

Experimental Protocols
Detailed experimental procedures for the determination of key physical properties of liquid

alkanes like (1-Methylbutyl)cyclopentane are provided below. These are generalized

methods that can be adapted for this specific compound.

Determination of Boiling Point (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of a liquid.[3]

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C)

Capillary tube (sealed at one end)

Small test tube
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Rubber band or wire

Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Add approximately 0.5 mL of (1-Methylbutyl)cyclopentane to the small test tube.

Place the capillary tube, open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Position the thermometer and attached test tube in the Thiele tube so that the heat-

circulating side arm is not obstructed. The sample should be immersed in the oil.

Gently heat the side arm of the Thiele tube. The convection currents of the oil will ensure

uniform heating.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

just drawn back into the capillary tube.[3] Record this temperature.

Determination of Density (Vibrating Tube Densimeter)
A vibrating tube densimeter provides a precise measurement of the density of a liquid.

Apparatus:
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Vibrating tube densimeter

Syringe for sample injection

Thermostatic bath to control temperature

Procedure:

Calibrate the densimeter with two standards of known density, typically dry air and deionized

water.

Set the desired temperature for the measurement using the thermostatic bath.

Inject the (1-Methylbutyl)cyclopentane sample into the oscillating U-tube of the densimeter

using a syringe, ensuring no air bubbles are present.

The instrument measures the oscillation period of the U-tube filled with the sample.

The density of the sample is calculated automatically by the instrument based on the

oscillation period and the calibration data.

Record the density at the specified temperature.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful analytical technique for separating and identifying components in a

mixture. The following is a general protocol for the analysis of a hydrocarbon sample that may

contain (1-Methylbutyl)cyclopentane.

Apparatus:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for hydrocarbon analysis (e.g., non-polar)

Helium carrier gas (high purity)
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Autosampler or manual syringe for injection

Sample vials

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in a volatile solvent such as

pentane or hexane. A typical concentration is in the range of 0.1 to 1 mg/mL.

GC-MS Parameters:

Injector: Set the injector temperature to 250 °C. Use a split injection mode with a high split

ratio (e.g., 100:1) to prevent column overloading.

Oven Program: Start with an initial oven temperature of 40 °C, hold for 2 minutes, then

ramp the temperature at a rate of 5-10 °C/min to a final temperature of 250 °C. Hold at the

final temperature for 5 minutes.

Carrier Gas: Use helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: Set the ion source temperature to 230 °C and the transfer line

temperature to 280 °C. Acquire mass spectra in the electron ionization (EI) mode over a

mass range of m/z 40-400.

Injection: Inject a 1 µL aliquot of the prepared sample into the GC-MS system.

Data Analysis:

The total ion chromatogram (TIC) will show peaks corresponding to the different

components of the sample.

Identify the peak corresponding to (1-Methylbutyl)cyclopentane by its retention time.

The mass spectrum of the peak can be compared to a reference library (e.g., NIST) to

confirm the identity of the compound. The fragmentation pattern will be characteristic of a

C10H20 cycloalkane.
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Visualizations
Experimental Workflow: GC-MS Analysis of a
Hydrocarbon Sample

Sample Preparation

GC-MS Analysis
Data Processing

Hydrocarbon
Sample Solvent

(e.g., Pentane)
Dilution Sample Vial Injector GC ColumnSeparation MS Detector

Detection Total Ion
Chromatogram Mass SpectrumPeak Integration Library Search

(NIST)
Compound

Identification

Click to download full resolution via product page

Caption: Workflow for the analysis of a hydrocarbon sample containing (1-
Methylbutyl)cyclopentane using GC-MS.

Safety and Handling
(1-Methylbutyl)cyclopentane is a flammable liquid and should be handled with appropriate

safety precautions in a well-ventilated area, preferably in a fume hood.

Flammability: Highly flammable liquid and vapor. Keep away from heat, sparks, open flames,

and other ignition sources.[4]

Inhalation: Vapors may be narcotic and irritating. Avoid breathing vapors.

Skin and Eye Contact: May cause skin and eye irritation. Wear protective gloves and safety

glasses.

Ingestion: May be harmful if swallowed. Do not induce vomiting. Seek immediate medical

attention.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as oxidizing agents.[4]
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Always consult the Safety Data Sheet (SDS) for the specific compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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